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Compound of Interest

Compound Name: 1-Bromo-2-methylicyclopropane

Cat. No.: B2624542

Technical Support Center: 1-Bromo-2-
methylcyclopropane

This guide provides essential safety information, handling protocols, and storage procedures
for 1-Bromo-2-methylcyclopropane (CAS: 52914-88-2). Researchers, scientists, and drug
development professionals should review this information before working with this compound.

Safety Data Summary

A comprehensive Safety Data Sheet (SDS) with detailed physical properties for 1-Bromo-2-
methylcyclopropane is not readily available in public literature.[1] The information provided
here is based on aggregated GHS classifications and safety information from chemical
suppliers.

Quantitative Data
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Property Value Source
Molecular Formula CaH7Br PubChem|[2]
Molecular Weight 135.00 g/mol PubChem|[2]

2-8°C, Sealed in a dry
Storage Temperature ] BLD Pharm|[3]
environment

. i Data not available in current
Boiling Point ] Benchchem[1]
literature

_ _ Data not available in current
Melting Point ) Benchchem|[1]
literature

) Data not available; Classified
Flash Point o PubChem[2]
as a flammable liquid

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: What are the primary hazards associated with 1-Bromo-2-methylcyclopropane?

Al: 1-Bromo-2-methylcyclopropane is classified as a flammable liquid and vapor.[2] It is also
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: Due to its irritant nature, appropriate PPE is crucial. This includes:

o Eye Protection: Chemical safety goggles are required. For operations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

e Hand Protection: Chemically resistant gloves, such as nitrile gloves, are recommended to
prevent skin contact.[1] Always inspect gloves for integrity before use.

» Body Protection: A flame-resistant lab coat should be worn. Ensure it is kept closed.
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» Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[1]

Q3: I smell the compound even when working in a fume hood. What should | do?
A3: If you can smell the compound, it indicates a potential breach of containment.
e Troubleshooting Steps:

o Ensure the fume hood sash is at the correct working height.

o Check the fume hood's certification date and airflow monitor to ensure it is functioning
correctly.

o Examine your experimental setup for any leaks.

o If the odor persists, safely shut down your experiment, close the container of 1-Bromo-2-
methylcyclopropane, lower the sash completely, and contact your institution's
Environmental Health and Safety (EHS) department.

Q4: What is the correct procedure for storing 1-Bromo-2-methylcyclopropane?

A4: The compound should be stored in a cool, dry, and well-ventilated area designated for
flammable liquids.[3] The recommended storage temperature is between 2-8°C.[3] Containers
must be kept tightly closed to prevent the escape of vapors and should be stored away from
heat, sparks, and open flames.

Q5: What should I do in case of an accidental spill?
A5: For minor spills within a chemical fume hood:
o Experimental Protocol:

o Alert colleagues in the immediate area.

o Ensure you are wearing appropriate PPE.

o Contain the spill with an inert absorbent material, such as vermiculite or sand.[1]
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o Neutralize the area with a suitable agent like sodium bicarbonate.[1]

o Carefully collect the absorbed material using non-sparking tools and place it in a labeled,
sealed container for hazardous waste disposal.

o Clean the spill area thoroughly.

o For larger spills or spills outside of a fume hood, evacuate the area and contact your EHS

department immediately.
Q6: Are there any known chemical incompatibilities?

A6: While specific incompatibility data for 1-Bromo-2-methylcyclopropane is limited, similar
bromo-alkane compounds are incompatible with strong bases and strong oxidizing agents.
Avoid these combinations unless your experimental protocol has been thoroughly reviewed and

deemed safe.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Bromo-2-methylcyclopropane.
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Start: Experiment with
1-Bromo-2-methylcyclopropane

Before starting

Preparation:
- Verify Fume Hood Certification
- Don appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

Proceed with caution

Handling:
- Work within Fume Hood
- Keep container closed when not in use
- Use non-sparking tools

Experiment complete

Post-Experiment:
Store or Dispose?

Store for future use Dispose of waste/empty container

Storage:
- Tightly seal container
- Store at 2-8°C in a flammable cabinet
- Update chemical inventory

Disposal:
- Segregate as halogenated organic waste

- Follow institutional EHS guidelines

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 1-Bromo-2-methylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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